Cas no 371202-52-7 (6-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}hexanoic acid)

• Product Name: 6-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}hexanoic acid
• CAS No: 371202-52-7
• MF: C₂₂H₂₀N₄O₄
• MW: 404.418604850769
• CID: 5854679
• PubChem ID: 1591706
• Update Time: 2025-06-26

6-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-((3-(1H-benzo[d][1,2,3]triazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl)amino)hexanoic acid
• Hexanoic acid, 6-[[3-(1H-benzotriazol-1-yl)-1,4-dihydro-1,4-dioxo-2-naphthalenyl]amino]-
• EU-0080731
• F1273-0009
• SR-01000324628
• 6-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}hexanoic acid
• 6-[[3-(benzotriazol-1-yl)-1,4-dioxonaphthalen-2-yl]amino]hexanoic acid
• AKOS000532179
• 371202-52-7
• SR-01000324628-1

• Inchi： 1S/C22H20N4O4/c27-18(28)12-2-1-7-13-23-19-20(26-17-11-6-5-10-16(17)24-25-26)22(30)15-9-4-3-8-14(15)21(19)29/h3-6,8-11,23H,1-2,7,12-13H2,(H,27,28)
• InChI Key： LSEQAJREEBPKSM-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCNC1=C(N2C3=CC=CC=C3N=N2)C(=O)C2=C(C1=O)C=CC=C2

Computed Properties

• Exact Mass: 404.14845513g/mol
• Monoisotopic Mass: 404.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones

Additional information on 6-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}hexanoic acid

Comprehensive Analysis of 6-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}hexanoic acid (CAS No. 371202-52-7)

6-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}hexanoic acid (CAS No. 371202-52-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique benzotriazole and naphthalene backbone, exhibits remarkable properties that make it a subject of ongoing research. Its molecular structure combines a hexanoic acid moiety with a benzotriazole group, creating a versatile scaffold for potential applications in drug development and advanced materials.

The compound's CAS No. 371202-52-7 is often searched in academic and industrial databases due to its potential role in photostabilizers and UV absorbers. Researchers are particularly interested in its ability to absorb ultraviolet light, which aligns with the growing demand for sustainable UV-protective materials. With increasing awareness of skin cancer prevention and environmental degradation caused by UV radiation, this compound's relevance in cosmetic formulations and polymer stabilization cannot be overstated.

From a synthetic chemistry perspective, 6-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}hexanoic acid offers a fascinating case study in heterocyclic compound design. The integration of the benzotriazole unit into the naphthalenedione framework enhances its electronic properties, making it a candidate for organic electronics and photovoltaic applications. Recent studies have explored its potential in organic light-emitting diodes (OLEDs), a hot topic in the renewable energy sector.

The compound's hexanoic acid tail also provides opportunities for bioconjugation, a technique widely used in targeted drug delivery systems. This feature has sparked interest in the pharmaceutical industry, where researchers are investigating its potential as a prodrug or biomarker. The rise of personalized medicine and theranostics has further amplified the need for such multifunctional compounds.

In analytical chemistry, CAS No. 371202-52-7 presents interesting challenges and opportunities for chromatographic separation and mass spectrometry analysis. Its unique structure requires specialized HPLC methods, a common search query among analytical chemists. The compound's fluorescence properties also make it a potential candidate for sensor development, particularly in environmental monitoring applications.

The structure-activity relationship of 6-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}hexanoic acid continues to be a subject of investigation, with computational chemists employing molecular docking and QSAR studies to predict its interactions with biological targets. These computational approaches align with the current trend toward AI-assisted drug discovery, a rapidly growing field that combines cheminformatics with machine learning.

From a commercial perspective, the compound's synthetic accessibility and scalability are frequently discussed topics. Manufacturers and suppliers often search for cost-effective synthesis routes to produce high-purity 371202-52-7, reflecting the industrial demand for this specialty chemical. The compound's stability under various conditions is another area of practical interest, particularly for formulators working on long-lasting material coatings.

Environmental considerations surrounding 6-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}hexanoic acid have also emerged as a research focus. Scientists are investigating its biodegradability and ecotoxicological profile, responding to the global push for green chemistry principles. These studies are particularly relevant given the increasing regulatory scrutiny on persistent organic pollutants in industrial applications.

In conclusion, 6-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}hexanoic acid (CAS No. 371202-52-7) represents a multifaceted compound with diverse potential applications. Its unique combination of photochemical properties, structural versatility, and biological compatibility positions it as a valuable subject for continued research across multiple scientific disciplines. As technology advances and new applications emerge, this compound will likely remain at the forefront of specialty chemical innovation.